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Compound of Interest

Compound Name: L-736380

Cat. No.: B1674059 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for L-736380 is not publicly available. This

document provides guidance based on general protocols for handling potent research

compounds with unknown toxicity. L-736380 is identified as a CCK-B receptor antagonist.[1] As

with any novel or uncharacterized substance, it should be treated as potentially hazardous.[2]

All laboratory personnel must conduct a thorough, site-specific risk assessment before handling

this compound and adhere to all institutional and regulatory guidelines. The information

provided here is a supplement to, not a replacement for, a formal risk assessment and the

specific SDS, which should be requested from the supplier.

This guide furnishes essential, immediate safety and logistical information, including

operational and disposal plans, to support researchers, scientists, and drug development

professionals in the safe handling of L-736380.

Personal Protective Equipment (PPE)
A risk assessment considering the quantity, physical form (powder or liquid), and experimental

procedure is crucial for selecting the appropriate PPE.[3] The following table summarizes the

recommended PPE for various laboratory activities involving potent compounds like L-736380.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powders)

- Full-face powered air-

purifying respirator (PAPR) or

supplied-air respirator-

Disposable, solid-front lab coat

with tight-fitting cuffs- Double

gloves (e.g., nitrile)-

Disposable sleeves- Safety

glasses or goggles (if not using

a full-face respirator)

High risk of aerosolization and

inhalation of potent powders.

Full respiratory protection is

essential. Double-gloving

provides an extra barrier

against contamination.[3]

Solution Preparation

- Chemical fume hood or other

ventilated enclosure- Lab coat-

Safety glasses with side

shields or chemical splash

goggles- Single pair of

chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills exists.[3]

General Laboratory Handling

- Lab coat- Safety glasses-

Chemical-resistant gloves

(e.g., nitrile)

Standard laboratory practice to

prevent skin and eye contact

with chemicals.[4][5]

Operational Plan for Handling L-736380
A systematic approach is necessary to ensure safety from receipt to disposal.

1. Pre-Handling Procedures:

Training: All personnel must be trained on the potential hazards of potent compounds and

the specific procedures outlined in the laboratory's Chemical Hygiene Plan.[6]

Information Review: Obtain and review the Safety Data Sheet (SDS) if available. In its

absence, treat the compound as highly toxic.[4]

Designated Area: Establish a designated area for handling L-736380, such as a specific

fume hood, to contain any potential contamination.[2]
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Emergency Preparedness: Ensure that a spill kit and emergency contact numbers are

readily accessible. Know the location of safety showers and eyewash stations.[4]

2. Receipt and Storage:

Inspect Package: Upon receipt, inspect the package for any signs of damage or leakage in a

well-ventilated area.

Labeling: Ensure the container is clearly labeled with the chemical name and appropriate

hazard warnings.[2][7]

Secure Storage: Store L-736380 in a cool, dry, and well-ventilated area, away from

incompatible materials. The storage location should be clearly labeled and access restricted

to authorized personnel.[2] Use secondary containment to prevent spills.[2]

3. Experimental Protocols:

Weighing:

Perform all weighing operations within a certified chemical fume hood or a ventilated

balance enclosure to minimize inhalation exposure.[3]

Don the appropriate PPE as specified in the table above.

Use disposable weighing boats or papers to avoid cross-contamination.

Handle the container with care to prevent generating airborne dust.

Clean the balance and surrounding surfaces with a suitable solvent (e.g., 70% ethanol)

after use.

Solution Preparation:

Conduct all solution preparation within a certified chemical fume hood.[3]

Wear appropriate PPE, including safety glasses and chemical-resistant gloves.[3]

Add the solvent to the weighed compound slowly to avoid splashing.
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Ensure the container is securely capped and labeled with the compound name,

concentration, solvent, and date of preparation.

4. Decontamination and Cleaning:

Work Surfaces: At the end of each procedure, decontaminate all work surfaces and

equipment. The effectiveness of a deactivating solution should be determined if possible;

otherwise, a thorough cleaning with an appropriate solvent is necessary.[8]

Spills: In case of a small spill, absorb the material with an inert absorbent, place it in a sealed

container for hazardous waste, and clean the area thoroughly.[9] For larger spills, evacuate

the area and follow your institution's emergency procedures.

Disposal Plan
The disposal of potent research compounds must be managed to prevent environmental

contamination and accidental exposure.[3]

Waste Segregation: All materials contaminated with L-736380, including gloves, disposable

lab coats, pipette tips, vials, and absorbent materials, must be collected as hazardous waste.

[3][10]

Waste Containers: Use designated, leak-proof, and clearly labeled hazardous waste

containers.[6][9] The label should include "Hazardous Waste" and the full chemical name of

the contents.[6]

Empty Containers: "Empty" containers that held L-736380 must also be disposed of as

hazardous waste, as they will retain product residue.[9]

Disposal Method: Arrange for the disposal of all L-736380 waste through a licensed

hazardous waste contractor.[3][6] Do not dispose of this compound down the drain or in

regular trash.[9][10] Hazardous pharmaceutical waste is typically incinerated at a permitted

facility.[9]

Workflow for Safe Handling and Disposal of L-
736380
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Caption: General workflow for the safe handling of a potent research compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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